Cas no 61227-22-3 (Methyl 5-(benzyloxy)-2-hydroxybenzoate)

• Product Name: Methyl 5-(benzyloxy)-2-hydroxybenzoate
• CAS No: 61227-22-3
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 487630
• PubChem ID: 13026913
• Update Time: 2025-11-04

Methyl 5-(benzyloxy)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(benzyloxy)-2-hydroxybenzoate
• Benzoic acid, 2-hydroxy-5-(phenylmethoxy)-, methyl ester
• Methyl 2-hydroxy-5-(phenylMethoxy)benzoate
• methyl 2-hydroxy-5-phenylmethoxybenzoate
• 5-benzyloxy-2-hydroxy-benzoic acid methyl ester
• AGN-PC-00KIZ0
• AK-78450
• ANW-68516
• CTK2E4362
• KB-257304
• methyl 2-hydroxy-5-phehylmethoxybenzoate
• methyl 5-
• methyl 5-benzyloxy-2-hydroxy benzoate
• methyl 5-benzyloxysalicylate
• methyl 5-phenylmethoxy-2-hydroxybenzoate
• SureCN710202
• 61227-22-3
• STKBIDZTDFSKEP-UHFFFAOYSA-N
• DTXSID30515591
• 5-Benzyloxy-2-hydroxy benzoic acid methyl ester
• Methyl5-(benzyloxy)-2-hydroxybenzoate
• F97216
• SCHEMBL710202
• A1-11636
• CS-0361881
• methyl 5-benzyloxy-2-hydroxybenzoate
• DB-130173

• Inchi： 1S/C15H14O4/c1-18-15(17)13-9-12(7-8-14(13)16)19-10-11-5-3-2-4-6-11/h2-9,16H,10H2,1H3
• InChI Key： STKBIDZTDFSKEP-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(C(=O)OC)=C1)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-(benzyloxy)-2-hydroxybenzoate

Methyl 5-(benzyloxy)-2-hydroxybenzoate (CAS No. 61227-22-3): A Comprehensive Overview

Methyl 5-(benzyloxy)-2-hydroxybenzoate, identified by its CAS number 61227-22-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester derivative of hydroxybenzoic acid has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, characterized by a hydroxyl group and a benzyloxy substituent, positions it as a versatile intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The chemical structure of Methyl 5-(benzyloxy)-2-hydroxybenzoate consists of a benzoic acid core modified by the introduction of a hydroxyl group at the 2-position and a benzyloxy group at the 5-position. This configuration imparts specific electronic and steric properties to the molecule, making it an attractive candidate for further functionalization. The presence of both hydroxyl and benzyloxy groups suggests potential for hydrogen bonding interactions, which could be exploited in the design of novel materials or bioactive compounds.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Methyl 5-(benzyloxy)-2-hydroxybenzoate has been studied for its potential role as an intermediate in the synthesis of more complex molecules. Its structural features make it a valuable building block for creating derivatives with enhanced biological activity. For instance, modifications at the hydroxyl and benzyloxy positions could lead to compounds with improved solubility, stability, or target specificity.

One of the most compelling aspects of Methyl 5-(benzyloxy)-2-hydroxybenzoate is its versatility in synthetic chemistry. The compound can serve as a precursor for the preparation of more complex scaffolds through various chemical transformations. For example, nucleophilic aromatic substitution reactions can be employed to introduce additional functional groups at strategic positions within the molecule. These modifications can be tailored to produce compounds with specific pharmacological properties, making Methyl 5-(benzyloxy)-2-hydroxybenzoate a promising candidate for drug discovery efforts.

The pharmaceutical industry has shown particular interest in hydroxylated benzoic acid derivatives due to their reported biological activities. Compounds with similar structural motifs have been investigated for their potential anti-inflammatory, antimicrobial, and antioxidant properties. Methyl 5-(benzyloxy)-2-hydroxybenzoate, with its unique combination of functional groups, could be a valuable starting point for developing new therapeutic agents. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it an attractive candidate for further exploration.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like Methyl 5-(benzyloxy)-2-hydroxybenzoate contribute to this diversity by providing novel structural templates for medicinal chemists. The ability to modify key functional groups allows for the rapid screening of large libraries of derivatives, increasing the chances of identifying compounds with desirable pharmacological profiles. This approach aligns well with modern drug discovery strategies that emphasize rapid iteration and high-throughput screening.

In addition to its pharmaceutical applications, Methyl 5-(benzyloxy)-2-hydroxybenzoate has potential uses in materials science and industrial chemistry. Its structural features make it suitable for applications in polymer synthesis, where it can serve as a monomer or crosslinking agent. The compound's ability to form hydrogen bonds could also be exploited in the development of novel materials with enhanced mechanical or thermal properties.

The synthesis of Methyl 5-(benzyloxy)-2-hydroxybenzoate involves well-established chemical methodologies, making it accessible for researchers with expertise in organic synthesis. Common synthetic routes include esterification reactions followed by selective functional group transformations. These methods ensure high yields and purity, which are critical for subsequent applications in pharmaceutical research.

The safety profile of Methyl 5-(benzyloxy)-2-hydroxybenzoate is another important consideration. While preliminary studies suggest that the compound is stable under standard conditions, further research is needed to fully characterize its toxicological properties. Standard safety protocols should be followed during handling and storage to ensure safe laboratory practices.

In conclusion, Methyl 5-(benzyloxy)-2-hydroxybenzoate(CAS No. 61227-22-3) is a compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it a versatile intermediate for synthetic chemistry, while its functional groups offer opportunities for further derivatization into bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in scientific endeavors across multiple disciplines.